
An In-Depth Technical Guide to Anhydrous
Ytterbium(III) Chloride

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ytterbium;chloride

CAS No.: 13943-41-4

Cat. No.: B13731416

Get Quote

CAS Number: 10361-91-8

This technical guide provides a comprehensive overview of anhydrous ytterbium(III) chloride

(YbCl₃), a versatile Lewis acid with significant applications in chemical synthesis and biological

studies. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its properties, synthesis, and key applications,

supported by experimental protocols and quantitative data.

Core Properties of Anhydrous Ytterbium(III)
Chloride
Anhydrous ytterbium(III) chloride is a white, powdered solid that is hygroscopic and soluble in

water.[1] Its key physical and chemical properties are summarized in the table below.
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Property Value

CAS Number 10361-91-8[2]

Molecular Formula YbCl₃[3]

Molecular Weight 279.40 g/mol [3]

Appearance White powder[3]

Melting Point 854 °C[3]

Boiling Point 1,453 °C[3]

Density 4.06 g/cm³[3]

Solubility in Water 17 g/100 mL (25 °C)[3]

Crystal Structure Monoclinic[3]

Synthesis of Anhydrous Ytterbium(III) Chloride
Anhydrous ytterbium(III) chloride can be effectively synthesized via the ammonium chloride

route, which involves a two-step process starting from ytterbium(III) oxide.[4]

Experimental Protocol:
Step 1: Formation of the Ammonium Salt

Thoroughly mix ytterbium(III) oxide (Yb₂O₃) with a stoichiometric excess of ammonium

chloride (NH₄Cl).

Heat the mixture in a suitable reaction vessel (e.g., a porcelain crucible) to initiate the

reaction. The reaction proceeds as follows: Yb₂O₃ + 10 NH₄Cl → 2 (NH₄)₂YbCl₅ + 6 H₂O + 6

NH₃[4]

Continue heating until the evolution of ammonia and water ceases, indicating the completion

of the formation of the ammonium pentachloroytterbate(III) salt.

Step 2: Thermal Decomposition to Anhydrous Ytterbium(III) Chloride
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Transfer the resulting (NH₄)₂YbCl₅ salt to a vacuum-compatible apparatus.

Heat the salt under vacuum at a temperature of 350-400 °C.[4]

During heating, the ammonium salt decomposes to yield anhydrous ytterbium(III) chloride,

with the evolution of hydrogen chloride and ammonia gas: (NH₄)₂YbCl₅ → YbCl₃ + 2 HCl + 2

NH₃[4]

After the decomposition is complete, allow the anhydrous YbCl₃ to cool to room temperature

under vacuum or in an inert atmosphere to prevent moisture absorption.
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Synthesis of Anhydrous Ytterbium(III) Chloride

Step 1: Ammonium Salt Formation

Step 2: Thermal Decomposition

Ytterbium(III) Oxide (Yb₂O₃)

Mix and Heat

Ammonium Chloride (NH₄Cl)

Ammonium Pentachloroytterbate(III)
((NH₄)₂YbCl₅)

Yb₂O₃ + 10NH₄Cl → 2(NH₄)₂YbCl₅ + 6H₂O + 6NH₃

Heat under Vacuum
(350-400 °C)

Anhydrous Ytterbium(III) Chloride
(YbCl₃)

(NH₄)₂YbCl₅ → YbCl₃ + 2HCl + 2NH₃

Byproducts (HCl, NH₃)
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A flowchart illustrating the synthesis of anhydrous Ytterbium(III) Chloride.

Applications in Organic Synthesis
Due to its strong Lewis acidity, anhydrous ytterbium(III) chloride is an effective catalyst for a

variety of organic transformations.[5]
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Allylation of Aldehydes
Anhydrous YbCl₃ catalyzes the allylation of both aromatic and aliphatic aldehydes with

allyltrimethylsilane, affording the corresponding homoallylic alcohols in high yields.[4][6][7]

To a stirred suspension of anhydrous YbCl₃ (10 mol%) in nitromethane, add the desired

aldehyde (1.0 equivalent).

Add allyltrimethylsilane (1.4 equivalents) to the mixture at room temperature.

Stir the reaction mixture overnight (approximately 16 hours).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Extract the product with an organic solvent (e.g., diethyl ether), dry the organic layer over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by flash column chromatography.

Aldehyde Product Yield (%)

Benzaldehyde 1-Phenyl-3-buten-1-ol 95

4-Chlorobenzaldehyde
1-(4-Chlorophenyl)-3-buten-1-

ol
92

4-Nitrobenzaldehyde 1-(4-Nitrophenyl)-3-buten-1-ol 85

2-Naphthaldehyde 1-(2-Naphthyl)-3-buten-1-ol 90

Cinnamaldehyde 1-Phenyl-1,5-hexadien-3-ol 88

Cyclohexanecarboxaldehyde 1-Cyclohexyl-3-buten-1-ol 85

Heptanal 4-Decen-1-ol 80

Yields are based on isolated products.
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Workflow for YbCl₃-Catalyzed Allylation of Aldehydes

Anhydrous YbCl₃ (10 mol%)
Aldehyde (1.0 equiv.)

Allyltrimethylsilane (1.4 equiv.)
in Nitromethane

Stir at Room Temperature
(approx. 16 h)

Quench with NaHCO₃ (aq)
Extract with Et₂O

Dry and Concentrate

Flash Column Chromatography

Homoallylic Alcohol
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A workflow for the Ytterbium(III) Chloride-catalyzed allylation of aldehydes.

Pictet-Spengler Reaction
Ytterbium-based Lewis acids, such as ytterbium(III) trifluoromethanesulfonate (Yb(OTf)₃), have

been shown to catalyze the Pictet-Spengler reaction, a crucial transformation for the synthesis

of tetrahydro-β-carbolines and other alkaloid structures.[8][9][10] While specific data for

anhydrous YbCl₃ is less reported, its similar Lewis acidic nature suggests potential catalytic
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activity in this reaction. The reaction generally involves the condensation of a β-arylethylamine

with an aldehyde or ketone, followed by ring closure.[10]

Application as an NMR Shift Reagent
The paramagnetic nature of the Yb³⁺ ion makes anhydrous ytterbium(III) chloride a useful NMR

shift reagent.[3] It can induce significant shifts in the NMR spectra of molecules containing

Lewis basic sites, aiding in the resolution of overlapping signals and providing structural

information.[11]

General Experimental Protocol:
Prepare a stock solution of anhydrous YbCl₃ in a suitable deuterated solvent (e.g., CDCl₃,

ensuring the solvent is dry).

Acquire a standard ¹H NMR spectrum of the substrate of interest.

Add small, incremental amounts of the YbCl₃ stock solution to the NMR tube containing the

substrate.

Acquire an NMR spectrum after each addition.

Monitor the chemical shift changes of the substrate's protons as a function of the YbCl₃

concentration.

The magnitude of the induced shift is dependent on the proximity of the proton to the Lewis

basic site complexed with the Yb³⁺ ion.

Biological Applications
Anhydrous ytterbium(III) chloride has found utility in biological research, primarily due to the

unique properties of the ytterbium ion.

Tracking Digestion in Animal Studies
YbCl₃ is employed as an inert marker in animal nutrition studies to track the passage of solid

digesta through the gastrointestinal tract.[3]
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Anhydrous YbCl₃ is incorporated into the solid feed of the animal.

Fecal samples are collected at various time points after ingestion.

The concentration of ytterbium in the fecal samples is determined using sensitive analytical

techniques such as inductively coupled plasma mass spectrometry (ICP-MS) or atomic

absorption spectrometry.[3][12]

By plotting the ytterbium concentration over time, researchers can model the kinetics of feed

passage and digestion.
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Workflow for Animal Digestion Tracking using YbCl₃

Administration

Sample Collection and Analysis

Animal Feed

Incorporate YbCl₃ into Feed

Anhydrous YbCl₃

Administer to Animal

Collect Fecal Samples
over Time

Determine Yb Concentration
(e.g., ICP-MS)

Plot Yb Concentration
vs. Time

Model Digestion Kinetics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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